Cas no 138706-21-5 (D-Glucose, 2-(acetylamino)-2-deoxy-4-O-(4-deoxy-2-O-sulfo-α-L-threo-hex-4-enopyranuronosyl)-)

• Product Name: D-Glucose, 2-(acetylamino)-2-deoxy-4-O-(4-deoxy-2-O-sulfo-α-L-threo-hex-4-enopyranuronosyl)-
• CAS No: 138706-21-5
• MF: C₁₄H₁₉NNa₂O₁₄S
• MW: 503.343506097794
• CID: 4500719
• PubChem ID: 11168017
• Update Time: 2025-04-24

D-Glucose, 2-(acetylamino)-2-deoxy-4-O-(4-deoxy-2-O-sulfo-α-L-threo-hex-4-enopyranuronosyl)- Chemical and Physical Properties

Names and Identifiers

• D-Glucose, 2-(acetylamino)-2-deoxy-4-O-(4-deoxy-2-O-sulfo-α-L-threo-hex-4-enopyranuronosyl)-
• 138706-21-5
• disodium;(2R,3R,4S)-2-[(2R,3S,4R,5R)-5-acetamido-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-3-sulfonatooxy-3,4-dihydro-2H-pyran-6-carboxylate
• Heparin disaccharide III-A disodium salt
• HeparindisaccharideIII-Adisodiumsalt

• Inchi： 1S/C14H21NO14S.2Na/c1-4(17)15-8-9(19)11(7(3-16)26-13(8)22)28-14-10(29-30(23,24)25)5(18)2-6(27-14)12(20)21;;/h2,5,7-11,13-14,16,18-19,22H,3H2,1H3,(H,15,17)(H,20,21)(H,23,24,25);;/q;2*+1/p-2
• InChI Key： CECQKZXNZYJIAZ-UHFFFAOYSA-L
• SMILES： CC(NC1C(O)OC(CO)C(OC2OC(C([O-])=O)=CC(O)C2OS([O-])(=O)=O)C1O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 503.03216402Da
• Monoisotopic Mass: 503.03216402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 253Ų